Cas no 61626-90-2 (Phenol, 2-(aminomethyl)-4,6-diiodo-)

• Product Name: Phenol, 2-(aminomethyl)-4,6-diiodo-
• CAS No: 61626-90-2
• MF: C₇H₇I₂NO
• MW: 374.945526361465
• CID: 1628321
• PubChem ID: 12657701
• Update Time: 2025-04-21

Phenol, 2-(aminomethyl)-4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(aminomethyl)-4,6-diiodo-
• 2-(aminomethyl)-4,6-diiodoPhenol
• CHEMBL1196141
• DA-27921
• 61626-90-2

• Inchi： 1S/C7H7I2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H,3,10H2
• InChI Key： BHHJBHFNWNSUOJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1O)CN)I

Computed Properties

• Exact Mass: 374.86081
• Monoisotopic Mass: 374.86171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25